Cas no 1702412-68-7 (1-2-iodo-1-(pentan-2-yloxy)ethyl-3-methylbenzene)

• Product Name: 1-2-iodo-1-(pentan-2-yloxy)ethyl-3-methylbenzene
• CAS No: 1702412-68-7
• MF: C₁₄H₂₁IO
• MW: 332.220416784287
• CID: 6343684
• PubChem ID: 102984574
• Update Time: 2025-10-19

1-2-iodo-1-(pentan-2-yloxy)ethyl-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-iodo-1-(pentan-2-yloxy)ethyl-3-methylbenzene
• 1-[2-iodo-1-(pentan-2-yloxy)ethyl]-3-methylbenzene
• 1702412-68-7
• EN300-1133849

• Inchi： 1S/C14H21IO/c1-4-6-12(3)16-14(10-15)13-8-5-7-11(2)9-13/h5,7-9,12,14H,4,6,10H2,1-3H3
• InChI Key： HAMXKZONSLWQCP-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=C(C)C=1)OC(C)CCC

Computed Properties

• Exact Mass: 332.06371g/mol
• Monoisotopic Mass: 332.06371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-2-iodo-1-(pentan-2-yloxy)ethyl-3-methylbenzene

Professional Introduction to Compound with CAS No. 1702412-68-7 and Product Name: 1-2-iodo-1-(pentan-2-yloxy)ethyl-3-methylbenzene

The compound with the CAS number 1702412-68-7 and the product name 1-2-iodo-1-(pentan-2-yloxy)ethyl-3-methylbenzene represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents and materials. The molecular architecture of this compound includes a benzene ring substituted at the 3-position with a methyl group, an iodo substituent at the 1-position, and an ethoxy chain linked to a pentan-2-yloxy group at the 1-position, which collectively contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry, particularly as intermediates in cross-coupling reactions that facilitate the construction of complex molecular frameworks. The presence of an iodo group in this compound makes it a valuable precursor for palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are widely employed in the synthesis of biaryl structures found in numerous pharmacologically active compounds. The methyl substituent on the benzene ring further enhances its reactivity and stability, making it a versatile building block for further functionalization.

The pentan-2-yloxyethyl moiety attached to the iodo-substituted benzene ring introduces a hydrophobic alkyl chain that can influence solubility and metabolic stability, critical factors in drug design. This structural feature has been explored in recent research for optimizing pharmacokinetic profiles of drug candidates. The combination of these elements suggests that 1-2-iodo-1-(pentan-2-yloxy)ethyl-3-methylbenzene could serve as a key intermediate in the synthesis of novel compounds with potential therapeutic applications, particularly in oncology and anti-inflammatory drug development.

In the realm of pharmaceutical innovation, the development of new methodologies for constructing complex molecular scaffolds is paramount. The structural motifs present in this compound, including the iodo-substituted benzene ring and the alkoxyethyl chain, align well with current trends in drug discovery. For instance, recent advancements in organometallic chemistry have enabled more efficient and selective transformations of halogenated aromatic compounds, opening up new avenues for constructing biologically active molecules. The reactivity of the iodo group allows for facile introduction of diverse functional groups, making this compound a valuable asset in synthetic chemistry.

Moreover, the influence of steric and electronic factors on the reactivity of this compound has been a focus of recent research. The methyl substituent at the 3-position of the benzene ring can modulate electronic effects and steric hindrance around the iodo group, thereby influencing its participation in various chemical transformations. This has implications for designing synthetic routes that maximize yield and selectivity. Additionally, computational studies have been employed to predict how different substituents affect the electronic properties and reactivity of halogenated aromatic compounds like this one, providing insights that can guide experimental design.

The broader significance of this compound lies in its potential to contribute to the development of next-generation pharmaceuticals. As drug discovery continues to evolve, there is an increasing demand for innovative molecular architectures that offer improved efficacy and reduced side effects. The structural features of 1-2-iodo-1-(pentan-2-yloxy)ethyl-3-methylbenzene, such as its halogenated aromatic core and alkoxyethyl chain, make it a promising candidate for further exploration in this context. Researchers are particularly interested in how modifications to this scaffold can lead to novel bioactive molecules with enhanced pharmacological properties.

Recent publications have demonstrated successful applications of similar halogenated aromatic compounds in medicinal chemistry. For example, derivatives featuring iodo or bromo substituents on aromatic rings have been utilized as intermediates in synthesizing kinase inhibitors and other therapeutic agents. The versatility of these compounds stems from their ability to undergo various cross-coupling reactions under mild conditions, often catalyzed by transition metals such as palladium or copper. This compatibility with modern synthetic methodologies makes compounds like 1-2-iodo-1-(pentan-2-yloxy)ethyl-3-methylbenzene indispensable tools for medicinal chemists.

In conclusion, 1-2-iodo-1-(pentan-2-yloxy)ethyl-3-methylbenzene (CAS No. 1702412-68-7) represents a significant advancement in synthetic organic chemistry with potential applications across multiple disciplines. Its unique structural features, including the presence of an iodo group on a methyl-substituted benzene ring and an alkoxyethyl chain derived from pentan-2-yloxy, make it a valuable intermediate for constructing complex molecular frameworks. Recent research highlights its utility in cross-coupling reactions and its potential role in developing novel therapeutic agents. As synthetic methodologies continue to evolve, compounds like this one will remain at forefronts innovation efforts aimed improving human health.